3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C17H18N2O3S/c1-11-4-6-15(8-12(11)2)23(21,22)18-14-5-7-16-13(9-14)10-17(20)19(16)3/h4-9,18H,10H2,1-3H3
• InChI Key: HYFSRSPEEYEIDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C3)C)C
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a sulfonamide-based inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in several types of cancer cells.

Scientific Research Applications

3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide has been studied for its potential applications in cancer treatment. The compound has been shown to inhibit the activity of CA IX, which is overexpressed in several types of cancer cells. Inhibition of CA IX can lead to decreased tumor growth and increased sensitivity to chemotherapy. The compound has also been studied for its potential use in imaging techniques for cancer diagnosis.

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . They have been designed as acetylcholine esterase (AChE) inhibitors based on the structural feature of donepezil, a known AChE inhibitor .

Mode of Action

Indole derivatives have been known to interact with their targets and cause changes that result in various biological activities . For instance, some indole derivatives have shown inhibitory activity against AChE .

Biochemical Pathways

Indole derivatives have been associated with a variety of biological activities, suggesting they may affect multiple pathways .

Result of Action

Some indole derivatives have shown notable cytotoxicity toward human cancer cell lines , suggesting potential anticancer activity.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide in lab experiments is its potential for cancer treatment and diagnosis. The compound has been shown to inhibit the activity of CA IX, which is overexpressed in several types of cancer cells, and has potential use in imaging techniques for cancer diagnosis. One limitation of using the compound in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

For research on 3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide include further studies on its potential applications in cancer treatment and diagnosis. The compound may also have potential use in other fields, such as imaging techniques for other diseases or as a tool for studying the role of CA IX in cancer development. Further studies on the toxicity of the compound and its potential side effects are also necessary.

Synthesis Methods

The synthesis of 3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide involves the reaction of 5-bromo-1-methyl-2-nitrobenzene with 3,4-dimethylaniline to form 3,4-dimethyl-N-(5-nitro-1-methyl-2-oxoindolin-3-yl)benzenesulfonamide. The nitro group is then reduced to an amino group using hydrogen gas and palladium on carbon catalyst. The resulting compound is then treated with acetic anhydride to form 3,4-dimethyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide.